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Compound of Interest

Compound Name: Triphenyltin chloride-d15

Cat. No.: B032067

Essential Safety and Handling Guide for Triphenyltin
Chloride-d15

This guide provides critical safety and logistical information for handling Triphenyltin chloride-
d15, a highly toxic organotin compound. Adherence to these procedures is essential for
personnel safety and environmental protection.

Hazard Summary:

Triphenyltin chloride-d15 is a deuterated form of Triphenyltin chloride. Organotin compounds,
in general, are highly toxic and can be absorbed through the skin, inhalation, or ingestion.[1]
Acute exposure can lead to severe irritation of the skin, eyes, and respiratory tract.[1][2] These
compounds are also associated with potential neurological damage.[1] Triphenyltin chloride is
toxic if swallowed, in contact with skin, or inhaled, and it causes serious eye damage.[3] It is
also very toxic to aquatic life with long-lasting effects.[4][5]

Physical and Chemical Properties
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Property Value

Molecular Formula C18D15CISn

Molecular Weight 400.57 g/mol [4][6]

Appearance White to off-white solid[3]

Melting Point 108 °C (226 °F)[3]

Boiling Point 240 °C (464 °F) at 13.5 mmHg(3]
Solubility in Water 1 mg/L[3]

Log Pow (Octanol/Water Partition Coefficient) 4.19[3][5]

Oral LD50 (Rat) for Triphenyltin Chloride 135 mg/kg[3]

Operational Plan for Handling Triphenyltin Chloride-
d15

A systematic approach is crucial when working with highly toxic compounds. The following
workflow outlines the key stages of handling Triphenyltin chloride-d15.
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Caption: Workflow for handling Triphenyltin chloride-d15.
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Preparation

o Personal Protective Equipment (PPE): Before handling, ensure a complete set of PPE is
worn. This includes:

o

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Consider double gloving.[3]

[7]
o Eye Protection: Chemical safety goggles and a face shield are required.[7]
o Lab Coat: A lab coat or chemical-resistant apron must be worn.[7]

o Respiratory Protection: All work with organotin compounds should be conducted within a
certified chemical fume hood.[1] If there is a risk of inhalation outside of a fume hood, a
NIOSH-approved respirator with appropriate cartridges should be used.[5]

o Work Area Setup:

o All handling of Triphenyltin chloride-d15 must be performed in a designated and properly
functioning chemical fume hood.[5]

o Ensure an emergency eyewash station and safety shower are readily accessible.[2]

o Have appropriate spill cleanup materials available.

Handling

e Weighing and Solution Preparation:

o Handle the solid compound carefully to avoid generating dust.[3]

o Use a dedicated and clean set of spatulas and weighing boats.

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
e Use in Experiments:

o Conduct all experimental procedures within the chemical fume hood.
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o

[e]

Avoid direct contact with the compound and any solutions containing it.

Keep all containers tightly closed when not in use.[2]

Post-Handling and Decontamination

e Decontamination of Glassware and Surfaces:

[¢]

Rinse all contaminated glassware with a suitable organic solvent (e.g., acetone) to remove
the organotin compound.

The rinsate must be collected as hazardous waste.

After the initial rinse, glassware can be further cleaned with a bleach or acid bath, which
should also be disposed of as hazardous waste.[1]

Wipe down all surfaces in the fume hood that may have come into contact with the
chemical with a suitable solvent and decontaminating solution.

e Personal Decontamination:

o

[e]

After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

Remove contaminated PPE carefully to avoid cross-contamination and dispose of it as
hazardous waste.

Disposal Plan

Proper disposal of Triphenyltin chloride-d15 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o

o

All solid waste, including contaminated gloves, wipes, and weighing boats, must be placed
in a clearly labeled, sealed hazardous waste container.

All liquid waste, including reaction residues and solvent rinses, must be collected in a
separate, clearly labeled, and sealed hazardous waste container.
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Waste Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name ("Triphenyltin
chloride-d15"), and any other required information according to your institution's and local
regulations.

Storage and Collection:

o Store waste containers in a designated, secure, and well-ventilated area away from
incompatible materials.

o Arrange for the collection and disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal company.
[2] Do not dispose of this chemical down the drain.[5]

Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes and remove contaminated clothing.[3][7] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical
attention.[1]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][5]

Spills: Evacuate the area. Wearing appropriate PPE, carefully clean up the spill. For solid
spills, avoid creating dust.[3] Collect the material in a sealed container for disposal as
hazardous waste.[2] Decontaminate the spill area. For large spills, contact your institution's
emergency response team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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